Cas no 87168-76-1 (Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide)

• Product Name: Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
• CAS No: 87168-76-1
• MF: C₈H₅LiO₂
• MW: 140.065102338791
• CID: 2809894
• PubChem ID: 12468689
• Update Time: 2025-04-21

Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Chemical and Physical Properties

Names and Identifiers

• DTXSID30499463
• 87168-76-1
• Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide

• Inchi： 1S/C8H5O2.Li/c9-8-7-4-2-1-3-6(7)5-10-8;/h1-5H;/q-1;+1
• InChI Key： XDVXASFMZLTXLR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2[CH-]1)=O.[Li+]

Computed Properties

• Exact Mass: 140.04495783Da
• Monoisotopic Mass: 140.04495783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų